3-Bromomethyl-4-cyano-isoquinoline

• CAS No.: 864779-09-9
• Molecular Formula: C11H7BrN2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 3-(bromomethyl)isoquinoline-4-carbonitrile
• InChI: InChI=1S/C11H7BrN2/c12-5-11-10(6-13)9-4-2-1-3-8(9)7-14-11/h1-4,7H,5H2
• InChI Key: SIRAJSUOZUPGIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NC(=C2C#N)CBr

Description

3-Bromomethyl-4-cyano-isoquinoline is a useful research compound. Its molecular formula is C11H7BrN2 and its molecular weight is 247.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

39 mg azo-isobutyronitrile are added to a boiling mixture of 400 mg 3-methyl-4-cyano-isoquinoline and 440 mg N-bromosuccinimide in 30 ml carbon tetrachloride. The reaction mixture is refluxed for two hours. After cooling to ambient temperature the precipitate formed is suction filtered and washed with carbon tetrachloride. The filtrate is evaporated down and chromatographed through a silica gel column with methylene chloride as eluant.